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Compound of Interest

Compound Name: N-(4-Bromophenyl)phthalimide

CAS No.: 40101-31-3

Cat. No.: B1266653

Get Quote

<-48> A Technical Guide to N-(4-Bromophenyl)phthalimide for Advanced Research

Abstract
This technical guide provides a comprehensive overview of N-(4-Bromophenyl)phthalimide, a

key intermediate in organic synthesis. It details the compound's nomenclature, including its

IUPAC name and various synonyms, alongside its critical physicochemical properties. The

guide outlines a standard laboratory-scale synthesis protocol, discusses its significant

applications in the development of pharmaceuticals and functional materials, and provides

essential safety and handling information. This document is intended for researchers, chemists,

and professionals in the field of drug development and materials science who utilize N-

substituted phthalimides as versatile chemical building blocks.

Nomenclature and Identification
Precise identification of a chemical compound is fundamental for scientific communication and

reproducibility. N-(4-Bromophenyl)phthalimide is known by several names across different

chemical databases and suppliers.
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The internationally recognized IUPAC name for this compound is 2-(4-bromophenyl)isoindole-

1,3-dione[1]. This systematic name precisely describes the molecular structure, indicating a 4-

bromophenyl group attached to the nitrogen atom (position 2) of the isoindole-1,3-dione core.

Common Synonyms:

N-(4-Bromophenyl)phthalimide[1][2][3]

N-p-Bromophenylphthalimide[1]

2-(4-Bromophenyl)isoindoline-1,3-dione[1]

4-Phthalimido-1-bromobenzene[1]

2-(4-Bromo-phenyl)-isoindole-1,3-dione[1][3][4]

Chemical Identifiers:

CAS Number: 40101-31-3[1][2][3]

Molecular Formula: C₁₄H₈BrNO₂[1][3][5]

InChIKey: DNQCPYWSXMATIN-UHFFFAOYSA-N[1][5]

Physicochemical Properties
Understanding the physical and chemical properties of N-(4-Bromophenyl)phthalimide is

crucial for its handling, storage, and application in chemical reactions. The compound is a solid

at room temperature, typically appearing as a white to off-white crystalline powder[6].
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Property Value Source(s)

Molecular Weight 302.13 g/mol [1]

Melting Point 203-209 °C [6]

Appearance
White to Almost white

powder/crystal
[6]

Purity >98.0% (typically by HPLC)

Storage Temperature
Room Temperature (cool, dark

place recommended)

Synthesis and Reactivity
N-substituted phthalimides are commonly synthesized through the condensation of phthalic

anhydride with a primary amine. This reaction is a cornerstone of organic chemistry, often used

to protect amine groups or as a key step in the Gabriel synthesis of primary amines.

General Synthesis Protocol
The preparation of N-(4-Bromophenyl)phthalimide involves the reaction of phthalic anhydride

with 4-bromoaniline.

Reaction: Phthalic Anhydride + 4-Bromoaniline → N-(4-Bromophenyl)phthalimide + H₂O

Step-by-Step Methodology:

Reactant Combination: In a round-bottom flask equipped with a reflux condenser, combine

equimolar amounts of phthalic anhydride and 4-bromoaniline.

Solvent Addition: Add a suitable high-boiling solvent, such as glacial acetic acid, to facilitate

the reaction.

Heating: Heat the mixture to reflux for several hours. The reaction progress can be

monitored using Thin Layer Chromatography (TLC).
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Isolation: Upon completion, the reaction mixture is cooled to room temperature. The product,

being a solid, will often precipitate out of the solution.

Purification: The crude product is collected by filtration, washed with a cold solvent (e.g.,

ethanol or water) to remove unreacted starting materials and impurities, and then dried.

Recrystallization from a suitable solvent like ethanol or acetic acid can be performed for

further purification.

Chemical Reactivity
The chemical utility of N-(4-Bromophenyl)phthalimide stems from its distinct reactive sites.

The phthalimide group itself is relatively stable, but the bromine atom on the phenyl ring is a

key functional handle. It can participate in a variety of cross-coupling reactions (e.g., Suzuki,

Heck, Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom

bonds. This makes the compound a versatile intermediate for constructing more complex

molecular architectures[1].
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Caption: Synthesis workflow for N-(4-Bromophenyl)phthalimide.

Applications in Research and Development
The phthalimide moiety is a significant structural motif in medicinal chemistry, appearing in a

range of biologically active compounds. Phthalimide derivatives have demonstrated a wide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://cymitquimica.com/cas/40101-31-3/
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body-img#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


array of therapeutic activities, including anti-inflammatory, antitumor, and antimicrobial

effects[7].

N-(4-Bromophenyl)phthalimide serves as a crucial starting material or intermediate in the

synthesis of these more complex molecules:

Pharmaceutical Intermediates: The compound is a building block for creating novel drug

candidates. The bromophenyl group allows for molecular elaboration, enabling the synthesis

of libraries of compounds for screening and lead optimization in drug discovery programs[3]

[8]. While specific drugs derived directly from this compound are not detailed in the provided

results, its utility is analogous to other N-substituted phthalimides used in synthesizing active

pharmaceutical ingredients (APIs)[8][9][10].

Materials Science: It can be used in the synthesis of specialty chemicals and advanced

materials[8]. The rigid phthalimide structure and the reactive bromine site make it suitable for

creating polymers or functional molecules for applications in electronics, such as OLEDs[3].

Organic Synthesis: Beyond specific applications, it is a valuable reagent for academic and

industrial research, enabling the exploration of new synthetic pathways and the construction

of diverse organic compounds[8].
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Caption: Role as a versatile chemical intermediate.

Safety and Handling
Proper handling of N-(4-Bromophenyl)phthalimide is essential in a laboratory setting.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound presents specific hazards.

GHS Pictogram: Exclamation Mark

Signal Word: Warning

Hazard Statement: H302: Harmful if swallowed[6].

Precautionary Statements:

P264: Wash skin thoroughly after handling[6].
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P270: Do not eat, drink or smoke when using this product.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell. Rinse mouth[6].

P501: Dispose of contents/container to an approved waste disposal plant[6].

Researchers should always consult the full Safety Data Sheet (SDS) provided by the supplier

before handling this chemical. Standard personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times.

Conclusion
N-(4-Bromophenyl)phthalimide, or 2-(4-bromophenyl)isoindole-1,3-dione, is a well-

characterized and synthetically versatile compound. Its stable phthalimide core and reactive

bromophenyl group make it an invaluable intermediate for the synthesis of a wide range of

target molecules. From the development of novel pharmaceuticals to the creation of advanced

functional materials, this compound provides a reliable and adaptable platform for chemical

innovation. A thorough understanding of its properties, synthesis, and safe handling procedures

is paramount for its effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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